Cas no 202831-28-5 (2,3-Heptanediol, (2R,3S)-)

• Product Name: 2,3-Heptanediol, (2R,3S)-
• CAS No: 202831-28-5
• MF: C₇H₁₆O₂
• MW: 132.200742721558
• CID: 1395870
• PubChem ID: 13293569
• Update Time: 2025-04-20

2,3-Heptanediol, (2R,3S)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Heptanediol, (2R,3S)-
• VUVZASHBYYMLRC-RQJHMYQMSA-N
• 202831-28-5
• (2R,3S)-Heptane-2,3-diol
• DTXSID90535290

• Inchi： 1S/C7H16O2/c1-3-4-5-7(9)6(2)8/h6-9H,3-5H2,1-2H3/t6-,7+/m1/s1
• InChI Key： VUVZASHBYYMLRC-RQJHMYQMSA-N
• SMILES： O[C@H]([C@@H](C)O)CCCC

Computed Properties

• Exact Mass: 132.11508
• Monoisotopic Mass: 132.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 63.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46